Pentanetrisiloxane

• Molecular Formula: H8O2Si3
• Molecular Weight: 124.32 g/mol
• IUPAC Name: disilyloxysilane
• InChI: InChI=1S/H8O2Si3/c3-1-5-2-4/h5H2,3-4H3
• InChI Key: ZQTYRTSKQFQYPQ-UHFFFAOYSA-N
• SMILES: O([SiH3])[SiH2]O[SiH3]

Description

Trisiloxane is an unbranched siloxane.

Scientific Research Applications

• Biofuel Potential : Pentanol has been explored as a potential biofuel. It shows promise in reducing energy crisis and environmental problems when used in diesel engines. For instance, a study found that pentanol significantly decreases NOx and soot emissions while maintaining comparable efficiencies under certain conditions without exhaust gas recirculation (EGR) (Li et al., 2015).

• Combustion and Emission Characteristics : Another study focused on the effects of adding pentanol to diesel and biodiesel fuels, revealing enhanced combustion and emission characteristics. This study noted an increase in thermal efficiency and a decrease in soot emissions with the addition of pentanol (Li et al., 2015).

• Polymer and Membrane Transport : Research on transport processes in dense polymer membranes also involves pentanol. Such studies are critical for understanding the behavior of various substances in industrial processes (Izák et al., 2003).

• Microfluidic Device Compatibility : The compatibility of poly(dimethylsiloxane), a silicon-based organic polymer, with organic solvents including pentanol, is vital for microfluidic applications in organic chemistry. This research is essential for the development of microreactors for organic reactions (Lee et al., 2003).

• Antioxidant and Antibacterial Activities : Pentanol isomers like 3-methyl-1-butanol have been explored for their antibacterial and antioxidant activities, indicating their potential application in medicinal chemistry and biofuels (Cann & Liao, 2009).

• Hydrocarbon Production : Research into hydrocarbon production through Fischer−Tropsch synthesis over various catalysts involves studying the effects of supercritical fluid solvents like pentane, demonstrating the role of these compounds in industrial chemical processes (Huang et al., 2004).